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Compound of Interest

Compound Name: 2,3,4-Trimethyldecane
CAS No.: 62238-15-7
Cat. No.: B13794527
Get Quote
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Executive Summary & Scientific Rationale

2,3,4-Trimethyldecane (

, CAS: 62238-15-7) is a critical heavy branched alkane isomer used as a molecular surrogate
in modeling the combustion and volatility characteristics of aviation turbine fuels (Jet A/A-1) and
synthetic diesel. While n-alkanes are well-characterized, branched isomers like 2,3,4-
trimethyldecane significantly influence the flash point, viscosity, and non-ideal mixing behavior
of fuel blends.

Accurate Vapor-Liquid Equilibrium (VLE) data for this compound is scarce in open literature.
This application note provides a rigorous protocol for generating high-fidelity VLE data for
2,3,4-trimethyldecane binary systems. We focus on Dynamic Ebulliometry, the gold standard
for isobaric VLE of high-boiling hydrocarbons, to overcome challenges related to high boiling
points (

) and thermal stability.

Key Technical Challenges Addressed
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» Thermal Degradation: High reboiler temperatures can induce cracking. Solution: Vacuum
operation (< 50 kPa).

» Degassing: Heavy alkanes trap dissolved air, skewing pressure readings. Solution: In-situ
multi-stage degassing protocol.

 Isomer Purity: Commercial standards often contain co-eluting isomers. Solution: GC-FID
purity verification prior to loading.

Physicochemical Properties & Safety Profile

Before initiating VLE measurements, the pure component properties must be validated.

Table 1: Reference Properties of 2,3,4-Trimethyldecane

Property Value (Approx.) Source/Method
Molecular Formula NIST / PubChem
Molar Mass 184.36 g/mol Calculated
Boiling Point (

222.3°C (495.5 K) Predicted (Joback Method)
)
Density (

0.754 g/cm?3 Predicted

)

Critical Temp (

665.3 K Estimated
)
Critical Pressure (
16.8 bar Estimated
)
Flash Point > 80°C Estimated (High Safety Risk)
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Safety Critical: 2,3,4-Trimethyldecane is a combustible liquid. All VLE apparatus must be

grounded to prevent static discharge. Work within a fume hood.

Experimental Protocol: Dynamic Ebulliometry
Apparatus Selection: The Swietoslawski Ebulliometer

For heavy alkanes, a Swietoslawski-type ebulliometer with a Cottrell pump is superior to static
cells because it ensures:

e Continuous recirculation of liquid and vapor.
e True equilibrium temperature measurement (avoiding superheating).
e Dynamic sampling of both phases (

and

).

System Diagram

The following diagram illustrates the required experimental setup, integrating pressure control
and temperature logging.
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Figure 1: Schematic of the Dynamic Ebulliometry setup for high-boiling VLE measurements.

Step-by-Step Measurement Procedure
Phase A: System Preparation & Cleaning

e Wash: Rinse ebulliometer with acetone, then dry with nitrogen.
o Leak Test: Evacuate system to 1 kPa. Isolate pump. Pressure rise must be < 0.05 kPa/hour.

o Calibration: Calibrate Pt100 sensors against a standard platinum resistance thermometer
(SPRT). Calibrate pressure transducer (MKS Baratron type recommended) against a NIST-
traceable standard.

Phase B: Loading and Degassing (Critical Step)

Heavy alkanes hold dissolved gases tenaciously. Failure here leads to systematic pressure
errors.

e Load ~80 mL of pure 2,3,4-trimethyldecane into the reboiler.
» Boil-off Degassing: Bring system to mild boiling under vacuum (e.g., 20 kPa).

o Operate total reflux for 30 minutes.
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Briefly vent the condenser to vacuum to remove non-condensables. Repeat 3 times until

is stable (

K over 10 min).

Phase C: Isobaric Measurement (Binary Mixture)

Example System: 2,3,4-Trimethyldecane (1) + Ethanol (2)

Pure Component 1: Measure

of pure 2,3,4-trimethyldecane at set pressure (e.g., 40 kPa).

Addition: Inject known mass of Component 2 (Ethanol) via septum port.
Equilibration: Allow circulation (Cottrell pump active) for 45-60 minutes.
Sampling:

o Withdraw

liquid sample (
) from the liquid sampling port.

o Withdraw

vapor condensate sample (
) from the condensate trap.

o Note: Use a gas-tight syringe pre-warmed to avoid condensation fractionation.

Analysis: Analyze samples via GC-FID (Gas Chromatography - Flame lonization Detector).
o Column: DB-5 or equivalent non-polar capillary column.

o Carrier: Helium.

o Calibration: Use gravimetrically prepared internal standards.
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Data Processing & Thermodynamic Consistency

Raw data (

) must be modeled and validated.

Activity Coefficient Calculation ()

Calculate experimental activity coefficients using the modified Raoult’s Law:
Where:

e : Vapor pressure of pure component
(Antoine/Wagner equation).

« : Fugacity coefficient (calculate via Virial Equation of State; for low P,

).

Thermodynamic Consistency Tests

Data must pass both tests to be published/trusted.
1. Herington Area Test (Integral) Check the area under the

VS.
curve.

e Pass Criteria:

2. Van Ness Point-to-Point Test (Differential) Use a model (e.g., NRTL) to fit

and

data, then predict
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o Pass Criteria: Average

Modeling Workflow
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Figure 2: Workflow for thermodynamic modeling and validation of VLE data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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